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Compound of Interest

Compound Name: Biligram

Cat. No.: B081538

A Note on "Biligram": Initial investigations into the fluorescent dye "Biligram" have revealed
that this term historically refers to an X-ray contrast agent used for cholangiography, a
radiographic examination of the bile ducts. This agent is not a fluorescent dye in the modern
scientific sense and is not commercially available for fluorescence-based research applications.
Therefore, this guide will focus on a widely used and commercially available fluorescent dye
with significant applications in biliary imaging: Indocyanine Green (ICG). This comprehensive
guide is intended for researchers, scientists, and drug development professionals, providing in-
depth technical information, experimental protocols, and visualizations to facilitate its
application in the laboratory.

Indocyanine Green (ICG): A Deep Dive into a
Versatile Near-Infrared Fluorophore

Indocyanine green (ICG) is a cyanine dye that has been in clinical use for decades, primarily
for determining cardiac output and liver function. Its unique spectral properties in the near-
infrared (NIR) window, coupled with a good safety profile, have led to its widespread adoption
in fluorescence imaging, particularly in the field of surgical guidance and biliary visualization.

Commercial Availability

ICG is readily available from several commercial suppliers, often under different trade names.
Researchers can procure ICG in various formulations, including sterile lyophilized powder for
injection. It is crucial to select a product grade that is appropriate for the intended research
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application, whether for in vitro cell-based assays, preclinical animal studies, or clinical

research.
Supplier Product Name Formulation Purity
Sigma-Aldrich Indocyanine Green Lyophilized Powder >95%
Thermo Fisher ) N
S Indocyanine Green Lyophilized Powder >95%
Scientific
MedChemExpress IC-Green™ Lyophilized Powder >98%
PULSION Medical Sterile Lyophilized ]
ICG-PULSION Pharmaceutical Grade

Systems

Powder

This table is for illustrative purposes and is not an exhaustive list of all available suppliers.

Core Properties of Indocyanine Green (ICG)

Understanding the physicochemical and spectral properties of ICG is fundamental to its

effective use in research.
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Property Value

Molecular Formula Ca3Ha7N2NaOsS2

Molecular Weight 774.96 g/mol

Appearance Dark green to blue-green powder
Solubility Water, Methanol

Absorption Maximum (Aabs)

~780 nm (in plasma)

Emission Maximum (Aem)

~830 nm (in plasma)

Quantum Yield

~0.01-0.1 (highly dependent on solvent and
binding state)

Plasma Protein Binding

>98% (primarily to albumin and lipoproteins)

Elimination Half-life

2-3 minutes

Excretion

Exclusively via the biliary system

Experimental Protocols

The following are representative protocols for the application of ICG in biliary imaging research.

These should be adapted based on the specific experimental setup and goals.

In Vitro Spectral Characterization of ICG

Objective: To determine the absorption and emission spectra of ICG in different solvents.

Materials:

Indocyanine Green (ICG) powder

Phosphate-buffered saline (PBS), pH 7.4

Dimethyl sulfoxide (DMSOQO)

Fetal Bovine Serum (FBS)

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e UV-Vis Spectrophotometer
e Fluorometer
e Quartz cuvettes
Procedure:
e Prepare a stock solution of ICG in DMSO (e.g., 1 mg/mL).
e Prepare working solutions of ICG (e.g., 1-10 pg/mL) in PBS, and PBS containing 10% FBS.
o Absorption Measurement:
o Use the respective solvents as blanks.

o Measure the absorbance of each ICG solution from 600 nm to 900 nm using the UV-Vis
spectrophotometer.

o ldentify the wavelength of maximum absorbance (Aabs).
e Emission Measurement:
o Excite the ICG solutions at their determined Aabs.

o Measure the fluorescence emission spectrum from 750 nm to 950 nm using the
fluorometer.

o Identify the wavelength of maximum emission (Aem).
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Experimental workflow for in vitro spectral characterization of ICG.

In Vivo Biliary Imaging in a Murine Model

Objective: To visualize the biliary tree in a mouse using ICG fluorescence imaging.
Materials:

e Indocyanine Green (ICG) for injection

 Sterile saline

¢ 2-4 month old healthy mouse

« Invivo fluorescence imaging system with appropriate NIR filters

e Anesthesia (e.g., isoflurane)

e 30G insulin syringes

Procedure:

e Prepare a fresh solution of ICG in sterile saline at a concentration of 0.1 mg/mL.

o Anesthetize the mouse using isoflurane.
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Acquire a baseline pre-injection fluorescence image of the abdominal region.

Administer a single intravenous injection of the ICG solution via the tail vein at a dose of 0.5
mg/kg.

Acquire fluorescence images of the abdominal region at various time points post-injection
(e.g., 5, 15, 30, 60, and 120 minutes).

Observe the accumulation of the fluorescent signal in the liver and subsequent excretion into
the biliary ducts and gallbladder.

Maintain the animal under anesthesia and on a heated stage throughout the imaging
session.

At the end of the experiment, euthanize the animal according to approved institutional
protocols.
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Workflow for in vivo biliary imaging with ICG in a murine model.

Mechanism of Action and Signaling Pathway

The utility of ICG in biliary imaging is not based on a classical signaling pathway involving
receptor-ligand interactions. Instead, it relies on its pharmacokinetic properties. After
intravenous injection, ICG rapidly binds to plasma proteins, primarily albumin. This complex is
then selectively taken up by hepatocytes in the liver. Inside the hepatocytes, ICG is not
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metabolized and is efficiently secreted into the bile. This process of hepatic uptake and biliary
excretion allows for the dynamic visualization of the biliary system.

 To cite this document: BenchChem. [Unveiling the Spectrum: A Technical Guide to
Fluorescent Dyes in Biliary Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081538#commercial-availability-of-biligram-
fluorescent-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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